Cas no 20438-93-1 (dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-))

• Product Name: dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-)
• CAS No: 20438-93-1
• MF: C₁₄H₂₀FeN₃O₁₀
• MW: 446.167705535889
• CID: 1393933
• PubChem ID: 88537
• Update Time: 2025-04-20

dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-) Chemical and Physical Properties

Names and Identifiers

• dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-)
• Dtpa ferrous chelate
• DTPA - iron(3+) complex
• Diethylenetriamine pentaacetic acid, iron(III) salt
• Dihydrogen (N,N-bis(2-(bis(carboxymethyl)amino)ethyl)glycinato(5-))ferrate(2-)
• Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, iron salt
• acetate, 2,2',2'',2''',2''''-(1,2-ethanediylnitrilo)pentakis-, hydrogen iron(2+) salt (1:2:1)
• iron(3+) [{2-[{2-[bis(carboxylatomethyl)amino]ethyl}(carboxymethyl)amino]ethyl}(carboxymethyl)amino]acetate (non-preferred name)
• iron(3+) [{2-[{2-[bis(carboxylatomethyl)amino]ethyl}(carboxymethyl)amino]ethyl}(carboxymethyl)amino]a
• EINECS 243-821-1
• 2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;hydron;iron(2+)
• 20438-93-1

• Inchi： 1S/C14H23N3O10.Fe/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+2/p-3
• InChI Key： RASZKSWRZUIIQJ-UHFFFAOYSA-K
• SMILES： [Fe+2].[O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O.[H+].[H+]

Computed Properties

• Exact Mass: 446.05
• Monoisotopic Mass: 446.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 454
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų

Experimental Properties

• Boiling Point: 721.1°C at 760 mmHg
• Flash Point: 389.9°C